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Compound of Interest

Compound Name: Decyl 2-ethylhexanoate

CAS No.: 93777-46-9

Cat. No.: B019322

Get Quote

Introduction
Decyl 2-ethylhexanoate (CAS No. 93777-46-9) is a branched-chain ester that finds

application in various industrial and research sectors, notably as an emollient and skin-

conditioning agent in cosmetics and personal care products. Its specific physical

characteristics, such as boiling point and density, are critical parameters for formulation

development, quality control, and safety assessments. This guide provides a detailed overview

of these properties, outlines the methodologies for their experimental determination, and offers

insights into the scientific principles underpinning these measurements.

Core Physical Properties of Decyl 2-ethylhexanoate
The physical properties of a substance are dictated by its molecular structure—in this case, a

C18 ester with the formula C₁₈H₃₆O₂. The long decyl chain and the branched 2-ethylhexanoate

moiety contribute to its characteristic lipophilicity and viscosity. The key physical parameters of

boiling point and density are summarized below.
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Physical Property Value Conditions Source

Boiling Point 326.5 °C at 760 mmHg

Density 0.863 g/cm³
Temperature not

specified

Note: While a density value is available, the corresponding temperature of measurement is not

specified in the publicly accessible literature. Density is temperature-dependent; therefore, this

value should be used with this consideration.

Experimental Determination of Physical Properties
Accurate determination of boiling point and density is fundamental in chemical characterization.

The following sections detail the standard experimental protocols for these measurements,

providing the causal logic behind the procedural steps.

Boiling Point Determination: The Ebulliometry Principle
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a high-boiling-point liquid like Decyl 2-ethylhexanoate,

precise measurement is crucial to avoid thermal decomposition. The distillation method is a

common and reliable technique.

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask.

Sample Preparation: Place a measured volume of Decyl 2-ethylhexanoate into the round-

bottom flask, along with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle. The liquid will begin to vaporize.

Temperature Measurement: Position the thermometer so that the top of the bulb is level with

the side arm of the distillation head. This ensures the thermometer measures the

temperature of the vapor that is in equilibrium with the boiling liquid.

Data Recording: Record the temperature at which the liquid is actively boiling and a steady

stream of distillate is collected in the receiving flask. This stable temperature is the boiling
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point.

Pressure Correction: Record the ambient atmospheric pressure. If it deviates from 760

mmHg, a pressure correction may be necessary for highly accurate work.

Density Determination: The Pycnometric Method
Density is an intrinsic property of a material, defined as its mass per unit volume. The

pycnometer method is a highly accurate technique for determining the density of liquids.

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (m₁).

Mass of Pycnometer with Sample: Fill the pycnometer with Decyl 2-ethylhexanoate,

ensuring no air bubbles are present. Place the stopper and allow any excess liquid to escape

through the capillary. Carefully dry the outside of the pycnometer and weigh it (m₂).

Temperature Control: It is critical to perform all measurements at a constant, recorded

temperature, as density varies with temperature. A water bath is often used to maintain a

stable temperature.

Calculation: The mass of the sample is (m₂ - m₁). The density (ρ) is then calculated using the

formula: ρ = (m₂ - m₁) / V where V is the calibrated volume of the pycnometer.

Visualizing the Experimental Workflows
To further elucidate the experimental processes, the following diagrams illustrate the logical

flow of each determination.
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Caption: Workflow for Density Determination via Pycnometry.
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Conclusion
The physical properties of Decyl 2-ethylhexanoate, specifically its boiling point and density,

are essential for its effective and safe use in scientific and industrial applications. While reliable

data for its boiling point is available, the temperature associated with its density measurement

requires further specification for high-precision applications. The experimental protocols

outlined in this guide provide a robust framework for the in-house determination of these critical

parameters, ensuring data accuracy and contributing to a deeper understanding of this

versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019322?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

